Cas no 2613384-59-9 (1-?(thiazol-?2-?yl)?propan-?1-?amine hydrochloride)

• Product Name: 1-?(thiazol-?2-?yl)?propan-?1-?amine hydrochloride
• CAS No: 2613384-59-9
• MF: C₆H₁₁ClN₂S
• MW: 178.682938814163
• CID: 6390364
• PubChem ID: 155943787
• Update Time: 2025-10-29

1-?(thiazol-?2-?yl)?propan-?1-?amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2613384-59-9
• EN300-7656777
• 1-(1,3-thiazol-2-yl)propan-1-amine hydrochloride
• 1-?(thiazol-?2-?yl)?propan-?1-?amine hydrochloride

• Inchi： 1S/C6H10N2S.ClH/c1-2-5(7)6-8-3-4-9-6;/h3-5H,2,7H2,1H3;1H
• InChI Key： XVPJJSFAUOOLNC-UHFFFAOYSA-N
• SMILES： C(C1SC=CN=1)(N)CC.Cl

Computed Properties

• Exact Mass: 178.0331472g/mol
• Monoisotopic Mass: 178.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-?(thiazol-?2-?yl)?propan-?1-?amine hydrochloride

Introduction to 1-(thiazol-2-yl)propan-1-amine hydrochloride (CAS No. 2613384-59-9)

1-(thiazol-2-yl)propan-1-amine hydrochloride, identified by its CAS number 2613384-59-9, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities. The structural framework of 1-(thiazol-2-yl)propan-1-amine hydrochloride incorporates a thiazole ring linked to a propylamine moiety, which is further hydrochlorinated, enhancing its solubility and reactivity in aqueous environments.

The thiazole core is a pivotal pharmacophore in medicinal chemistry, exhibiting a wide spectrum of biological properties including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of the propylamine group at the 1-position of the thiazole ring introduces additional functional diversity, enabling interactions with various biological targets. This structural feature has been extensively explored in the development of novel therapeutic agents.

In recent years, 1-(thiazol-2-yl)propan-1-amine hydrochloride has garnered attention in academic and industrial research due to its potential applications in drug discovery. Studies have demonstrated its efficacy in modulating enzymatic pathways and inhibiting key proteins involved in disease progression. For instance, research has highlighted its role in inhibiting kinases and other enzymes implicated in cancer cell proliferation. The compound’s ability to interact with these targets makes it a promising candidate for further development into therapeutic interventions.

The hydrochloride salt form of 1-(thiazol-2-yl)propan-1-amine hydrochloride enhances its pharmacokinetic properties, improving bioavailability and stability. This formulation is particularly advantageous in pharmaceutical applications where solubility and shelf-life are critical factors. The compound’s stability under various conditions makes it suitable for both laboratory research and potential clinical trials.

Advances in computational chemistry have further accelerated the investigation of 1-(thiazol-2-yl)propan-1-amine hydrochloride. Molecular docking studies have revealed its binding affinity to several protein targets, providing insights into its mechanism of action. These computational approaches complement experimental methodologies, offering a synergistic approach to drug design. The integration of computational tools with traditional wet chemistry has streamlined the process of identifying lead compounds for further optimization.

One notable area of research involving 1-(thiazol-2-yl)propan-1-amine hydrochloride is its potential as an antiviral agent. Emerging studies suggest that thiazole derivatives can interfere with viral replication by targeting essential viral enzymes or proteins. The propylamine group in 1-(thiazol-2-yl)propan-1-amine hydrochloride may contribute to its ability to disrupt viral polymerases or other critical components of the viral lifecycle. This opens up new avenues for developing treatments against RNA and DNA viruses.

The compound’s versatility also extends to its role as an intermediate in synthesizing more complex molecules. Chemists have leveraged 1-(thiazol-2-yl)propan-1-amine hydrochloride to develop novel scaffolds with enhanced biological activity. By modifying the thiazole ring or the propylamine side chain, researchers can fine-tune the properties of these derivatives for specific therapeutic applications. This modular approach allows for rapid screening and optimization of drug candidates.

Evaluation of 1-(thiazol-2-yl)propan-1-amine hydrochloride in preclinical models has provided valuable data on its safety and efficacy profile. Animal studies have shown promising results in terms of toxicity and pharmacological activity, supporting its potential as a lead compound for further development. These preclinical findings are crucial for advancing the compound into human trials, where it could be evaluated for therapeutic efficacy in various diseases.

The synthesis of 1-(thiazol-2-yll)-propan-l-am ine hydroch lor ide involves multi-step organic reactions that highlight the expertise required in medicinal chemistry synthesis. Key steps include the formation of the thiazole ring followed by functionalization with the propylamine group and subsequent salt formation with hydrochloric acid. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce sufficient quantities for research purposes.

The growing interest in natural product-inspired drug design has also influenced research on (th i az ol - 2 - yl ) - p rop an - 1 - am ine h ydroch lor ide. Researchers are exploring derivatives inspired by bioactive compounds found in plants and microorganisms. The thiazole scaffold is commonly present in natural products known for their pharmacological properties, suggesting that modifications based on these templates could yield novel therapeutics.

Regulatory considerations play a significant role in the development of new pharmaceuticals like ( th i az ol - 2 - yl ) - p rop an - 1 - am ine h ydroch lor ide. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring safety and efficacy before human use. Preclinical data must be meticulously documented and submitted as part of regulatory submissions to support clinical trial applications.

The future prospects for ( th i az ol - 2 - yl ) - p rop an - 1 - am ine h ydroch lor ide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As more data becomes available from preclinical and clinical studies, the potential uses of this compound may be further elucidated.